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Compound of Interest

Compound Name: 4,4'-Dihydroxychalcone

CAS No.: 3600-61-1

Cat. No.: B1236520

Get Quote

Chalcones, belonging to the flavonoid family, are naturally occurring compounds characterized

by an open-chain structure of two aromatic rings linked by a three-carbon α,β-unsaturated

carbonyl system[1]. This unique structural motif serves as a crucial biosynthetic precursor for a

vast array of flavonoids and isoflavonoids[2]. Beyond their foundational role in plant

biochemistry, chalcones have garnered significant attention from the scientific community for

their broad spectrum of pharmacological activities, including anticancer, anti-inflammatory,

antioxidant, and antimicrobial properties[1][3][4][5].

This guide focuses specifically on 4,4'-Dihydroxychalcone, a dihydroxylated derivative that

exemplifies the therapeutic potential of this class of compounds. We will provide a

comprehensive overview of its core physical and chemical properties, detailed methodologies

for its synthesis and characterization, and an exploration of its biological activities, offering

field-proven insights for researchers in medicinal chemistry, pharmacology, and drug

development.
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Understanding the fundamental properties of 4,4'-Dihydroxychalcone is the first step in

harnessing its potential for research and development.

Chemical Identity
IUPAC Name: (E)-1,3-bis(4-hydroxyphenyl)prop-2-en-1-one[6]

Synonyms: 4,4'-Dihydroxybenzylidene acetophenone[6]

CAS Number: 3600-61-1[6]

Molecular Formula: C₁₅H₁₂O₃[6][7]

Molecular Weight: 240.25 g/mol [6][7]

Caption: Chemical structure of 4,4'-Dihydroxychalcone.

Physical Properties
The physical characteristics of 4,4'-Dihydroxychalcone are essential for its handling,

formulation, and experimental use.

Property Value Reference(s)

Appearance
Lemon yellow powder /

Orangish white crystals
[8]

Melting Point 130 °C [8]

Solubility
Soluble in methanol, ethanol,

acetone
[8]

Water Solubility Poorly soluble [4]

Note: A lower melting point of 85-88°C has also been reported, which may correspond to a

crude product or a different crystalline form.
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Spectroscopic analysis is critical for the structural confirmation and purity assessment of 4,4'-
Dihydroxychalcone.

Spectroscopic Data Key Peaks / Signals Reference(s)

UV-Vis (in MeOH) λmax: 223 nm, 345 nm [8]

IR (KBr, cm⁻¹)

~3215 (Broad, -OH stretching),

~3035 (Aromatic C-H

stretching), ~1642 (C=O of

α,β-unsaturated ketone)

[8]

¹H NMR (300 MHz, CD₃OD)

δ 7.56 (d, 1H, Hα), δ 8.00 (d,

1H, Hβ). Aromatic protons also

present.

[8]

Mass Spec (FAB)
Strong molecular ion peak [M⁺]

and [M-1] peak observed.
[8]

Expert Insight: The broad IR peak around 3215 cm⁻¹ is a classic indicator of the hydrogen-

bonded phenolic hydroxyl groups. In the ¹H NMR spectrum, the pair of doublets with distinct

chemical shifts (7.56 and 8.00 ppm) confirms the presence of the vinylic protons on the α,β-

unsaturated system and their trans configuration, which is typical for chalcones synthesized via

Claisen-Schmidt condensation.

Synthesis and Purification
The most common and efficient route for synthesizing chalcones is the Claisen-Schmidt

condensation, a base-catalyzed reaction between an appropriate acetophenone and a

benzaldehyde[4][9].
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Caption: General workflow for the synthesis of 4,4'-Dihydroxychalcone.
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Protocol 1: Microwave-Assisted Synthesis
This method leverages microwave energy to accelerate the reaction, often leading to higher

yields and significantly shorter reaction times[8].

Materials:

4-Hydroxyacetophenone (0.01 mol)

4-Hydroxybenzaldehyde (0.01 mol)

Potassium Hydroxide (KOH)

Ethanol (Energy transfer medium)

Microwave reactor or a domestic microwave oven (e.g., 750 W)

10% Hydrochloric Acid (HCl)

Procedure:

Preparation: In a conical flask suitable for microwave synthesis, dissolve 4-

hydroxyacetophenone (0.01 mol) and 4-hydroxybenzaldehyde (0.01 mol) in a minimal

amount of ethanol.

Catalyst Addition: Add the condensing agent, KOH, to the mixture.

Microwave Irradiation: Place the flask in the microwave oven and irradiate at a medium-high

power (e.g., 750 W) for a short duration, typically 60-90 seconds.

Causality Note: Microwave irradiation provides rapid, uniform heating of the polar solvent

(ethanol), dramatically increasing the kinetic energy of the reacting molecules and

accelerating the rate of the base-catalyzed condensation.

Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC).

Work-up: After cooling, pour the reaction mixture into a beaker of cold water.
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Precipitation: Slowly acidify the mixture with cold 10% HCl while stirring. The product will

precipitate as a solid.

Causality Note: The chalcone product exists as a phenoxide salt in the basic reaction

mixture. Acidification protonates the phenoxide ions, rendering the molecule neutral and

causing it to precipitate from the aqueous solution due to its low water solubility.

Isolation: Collect the solid product by vacuum filtration, wash thoroughly with cold water, and

air-dry.

Purification: Further purify the crude product by recrystallization from hot ethanol[4].

Protocol 2: Solvent-Free Grinding Technique
This "green chemistry" approach reduces environmental impact by eliminating bulk solvents

from the reaction step.

Materials:

4-Hydroxyacetophenone (10 mmol)

4-Hydroxybenzaldehyde (10 mmol)

Solid NaOH or KOH pellets

Mortar and pestle

10% Hydrochloric Acid (HCl)

Procedure:

Grinding: Place 4-hydroxyacetophenone (10 mmol), 4-hydroxybenzaldehyde (10 mmol), and

solid NaOH in a mortar.

Reaction: Grind the mixture vigorously with a pestle at room temperature for 15-30 minutes.

The solid mixture will typically form a paste and may change color, indicating the reaction is

proceeding.
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Causality Note: The mechanical energy from grinding initiates the reaction by increasing

the surface area and bringing the reactants into close contact in the presence of the solid

base catalyst.

Work-up: Dilute the resulting paste with cold water.

Precipitation & Isolation: Neutralize with cold 10% HCl to precipitate the product. Collect the

solid by vacuum filtration.

Purification: Wash the product with cold water and purify by recrystallization with ethanol.

Biological Activities and Potential Applications
4,4'-Dihydroxychalcone exhibits a range of biological activities that make it a compound of

interest for drug development.

Anticancer Activity
Studies have demonstrated that 4,4'-Dihydroxychalcone possesses significant anticancer

properties. It shows dose- and time-dependent cell growth inhibitory effects against breast

cancer cell lines like T47D[10]. One of the key mechanisms underlying the anticancer effect of

chalcones is the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated

B cells) signaling pathway, which is often overactive in cancer cells, promoting proliferation and

survival[3]. A related compound, 4'-hydroxychalcone, was shown to inhibit this pathway by

preventing the degradation of the inhibitor protein IκBα, thereby blocking the translocation of

NF-κB into the nucleus[11].
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Caption: Proposed mechanism of 4,4'-Dihydroxychalcone's anticancer activity.

Antioxidant and Anti-inflammatory Effects
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The phenolic hydroxyl groups on both aromatic rings of 4,4'-Dihydroxychalcone make it an

effective free radical scavenger[2]. This antioxidant activity is crucial for mitigating cellular

damage caused by oxidative stress, a key factor in many chronic diseases[2][12].

Dihydrochalcones, the reduced form of chalcones, have also shown potent antioxidant

activities[13][14].

The anti-inflammatory properties are closely linked to its antioxidant and NF-κB inhibitory

effects[3][15]. By suppressing pro-inflammatory signaling pathways, 4,4'-Dihydroxychalcone
and related structures can reduce the production of inflammatory mediators, highlighting their

potential for treating inflammatory disorders[3][16].

Other Potential Applications
Research indicates that 4,4'-Dihydroxychalcone may have applications in metabolic disease

research. It has been reported to inhibit enzymes such as α-glucosidase, which is a key

therapeutic target in the management of type 2 diabetes[2][5].

Conclusion
4,4'-Dihydroxychalcone is a versatile and accessible flavonoid with a well-defined chemical

profile and a range of compelling biological activities. Its straightforward synthesis via Claisen-

Schmidt condensation, combined with its demonstrated anticancer, antioxidant, and anti-

inflammatory properties, makes it an attractive scaffold for further investigation and

derivatization in drug discovery programs. This guide provides a foundational technical

overview to support and inspire future research into this promising molecule.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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